
Personal protective equipment for handling 2,2-
Dichloroacetophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2-Dichloroacetophenone

Cat. No.: B1214461 Get Quote

Essential Safety and Handling Guide for 2,2-
Dichloroacetophenone
This guide provides immediate, essential safety protocols and logistical plans for handling 2,2-
dichloroacetophenone in a laboratory setting. Designed for researchers, scientists, and drug

development professionals, this document outlines procedural, step-by-step guidance to

ensure safe operational use and disposal, fostering a culture of safety and trust.

Hazard Identification and Data Overview
2,2-Dichloroacetophenone is a colorless liquid that is irritating to the eyes and skin.[1] It is

classified as a lachrymator, a substance that causes tearing.[1] The toxicological properties of

this chemical have not been fully investigated, warranting cautious handling at all times.[1]

Inhalation may cause respiratory tract irritation, and it is considered harmful if inhaled.[1][2][3]

Table 1: Physicochemical and Safety Data for 2,2-Dichloroacetophenone
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Property Value Source(s)

Chemical Formula C₈H₆Cl₂O [2]

Molecular Weight 189.04 g/mol [2]

Appearance Colorless liquid [1][4]

Melting Point 20-21 °C [4]

Boiling Point 132-134 °C at 13 mmHg

Density 1.34 g/mL at 25 °C [4]

Flash Point
> 112 °C (> 233.6 °F) - closed

cup
[1][4]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH332: Harmful if

inhaledH335: May cause

respiratory irritation

[2][3][5]

| Storage Class | 6.1A - Combustible, acutely toxic materials | |

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

type of protective equipment must be selected according to the concentration and amount of

the dangerous substance at the specific workplace.[4][6]

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166

regulations.[1][4] A face shield may be necessary for splash protection.[6]

Skin Protection:

Gloves: Handle with chemical-resistant, impervious gloves inspected prior to use.[4][6]

Use proper glove removal technique to avoid skin contact.[6]
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Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1] A

complete suit protecting against chemicals or impervious clothing is recommended.[4][6]

Pant legs should be worn outside of boots to prevent chemicals from entering.[7]

Respiratory Protection: All handling should be conducted in a chemical fume hood to keep

airborne concentrations low.[1] If a fume hood is not available, or if irritation or other

symptoms are experienced, use a NIOSH/MSHA or European Standard EN 149 approved

respirator with appropriate cartridges (e.g., type OV/AG (US) or type ABEK (EU EN 14387)).

[1][4]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for safety.

Preparation and Pre-Handling
Step 1: Engineering Controls: Ensure a certified chemical fume hood is operational.[1]

Confirm that an eyewash station and safety shower are accessible.

Step 2: Gather Materials: Assemble all necessary chemicals, labware, and waste containers

before starting.

Step 3: Inspect PPE: Check all PPE (goggles, gloves, lab coat) for damage or contamination

before putting it on.[6]

Handling 2,2-Dichloroacetophenone
Step 1: Work in Fume Hood: Conduct all transfers and manipulations of the chemical inside

a chemical fume hood.[1]

Step 2: Avoid Contact: Avoid breathing any vapor, mist, or gas.[1][3] Prevent all contact with

skin and eyes.[1]

Step 3: Safe Practices: Do not eat, drink, or smoke in the handling area. Use non-sparking

tools to prevent fire.[3] Keep containers tightly closed when not in use.[1][4]

Post-Handling and Decontamination
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Step 1: Decontaminate Surfaces: Wipe down the work area in the fume hood with an

appropriate solvent (e.g., 60-70% ethanol), followed by a soap and water wash.[8]

Step 2: Clean Equipment: Wash all non-disposable equipment, such as glassware,

thoroughly with detergent and water.[9]

Step 3: Doff PPE: Remove PPE carefully, avoiding contact with the outer surfaces. Dispose

of contaminated gloves and any other single-use items in a designated hazardous waste

container.[4][6]

Step 4: Personal Hygiene: Wash hands thoroughly with soap and water after handling is

complete.[4]

Emergency Procedures
Accidental Release Measures (Spills)

Minor Spills:

Ensure proper PPE is worn.[1]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Collect the absorbed material using spark-proof tools and place it into a suitable, labeled

container for disposal.[1][3]

Major Spills:

Evacuate the area and move upwind.

Alert the appropriate emergency services and inform them of the hazard's location and

nature.

Prevent the spillage from entering drains, sewers, or water courses.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_the_Safety_and_Handling_of_2_2_4_Trichloroacetophenone.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/field_equipment_cleaning_and_decontamination_at_fec206_af.r3_1.pdf
https://www.chemicalbook.com/msds/2-2-dichloroacetophenone.htm
https://www.cdhfinechemical.com/images/product/msds/37_1869273604_2,4-DICHLOROACETOPHENONE-CASNO-2234-16-4-MSDS.pdf
https://www.chemicalbook.com/msds/2-2-dichloroacetophenone.htm
https://pim-resources.coleparmer.com/sds/85474.pdf
https://pim-resources.coleparmer.com/sds/85474.pdf
https://pim-resources.coleparmer.com/sds/85474.pdf
https://www.echemi.com/sds/22-dichloroacetophenone-pid_Seven16660.html
https://pim-resources.coleparmer.com/sds/85474.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Remove all contaminated clothing and shoes immediately. Flush the skin with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops

or persists.[1]

Inhalation: Move the person to fresh air immediately.[1][3] If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

[3] Rinse the mouth with water and call a doctor or Poison Control Center immediately.[1][3]

Disposal Plan
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste and must consult federal, state, and local hazardous waste regulations for complete and

accurate classification.[1]

Chemical Waste:

Surplus and non-recyclable 2,2-dichloroacetophenone must be offered to a licensed

disposal company.[4][8]

Do not mix with other waste. Leave chemicals in their original containers.

Contaminated Materials:

Dispose of contaminated gloves, disposable lab coats, and spill cleanup materials as

hazardous waste in accordance with applicable laws.[4][6]

Contaminated packaging should be disposed of as unused product.[4] Handle uncleaned

containers like the product itself.

Mandatory Visualization
The following workflow diagram illustrates the essential steps for the safe handling of 2,2-
Dichloroacetophenone.
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Caption: Safe handling workflow for 2,2-Dichloroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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